Cas no 158770-36-6 (4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid)
158770-36-6 structure
Product Name:4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid
CAS No:158770-36-6
MF:C19H13FO3
MW:308.303128957748
CID:1337458
Update Time:2024-08-17
4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid
- 4-([1,1′-Biphenyl]-4-yloxy)-3-fluorobenzoic acid
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- Inchi: 1S/C19H13FO3/c20-17-12-15(19(21)22)8-11-18(17)23-16-9-6-14(7-10-16)13-4-2-1-3-5-13/h1-12H,(H,21,22)
- InChI Key: UAFZSWHUYJXSSN-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(OC2=CC=C(C3=CC=CC=C3)C=C2)C(F)=C1
Computed Properties
- Exact Mass: 308.08489
Experimental Properties
- Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 450.0±45.0 °C(Predicted)
- PSA: 46.53
- pka: 4.01±0.10(Predicted)
4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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